Cas no 61307-73-1 (2-(4-tert-butylphenyl)propanal)

• Product Name: 2-(4-tert-butylphenyl)propanal
• CAS No: 61307-73-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 4494110
• PubChem ID: 590304
• Update Time: 2025-07-02

2-(4-tert-butylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-(1,1-dimethylethyl)-α-methyl-
• 2-(4-tert-butylphenyl)propanal
• 2-(4-t-butyl-phenyl)-propionaldehyde
• AKOS017407139
• CS-0274889
• EN300-1848570
• 961-063-6
• SCHEMBL96262
• 61307-73-1
• 2-(4-(Tert-butyl)phenyl)propanal
• Z1201621122
• SNOVXNPIRUDJNG-UHFFFAOYSA-N
• AKOS001751979
• Benzene ethanal,4-[1,1-dimethyl]-, .alpha.-methyl-

• Inchi： 1S/C13H18O/c1-10(9-14)11-5-7-12(8-6-11)13(2,3)4/h5-10H,1-4H3
• InChI Key： SNOVXNPIRUDJNG-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(4-tert-butylphenyl)propanal

Introduction to 2-(4-tert-butylphenyl)propanal (CAS No. 61307-73-1)

2-(4-tert-butylphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 61307-73-1, is a significant organic compound with a wide range of applications in the chemical and pharmaceutical industries. This aldehyde derivative, featuring a phenyl group substituted with a tert-butyl group at the para position, exhibits unique chemical properties that make it valuable in synthetic chemistry, material science, and drug development.

The molecular structure of 2-(4-tert-butylphenyl)propanal consists of a propanal moiety attached to a 4-tert-butylphenyl ring. This configuration imparts steric hindrance and electronic effects that influence its reactivity and interactions with other molecules. The presence of the aldehyde functional group (CHO) makes it a versatile intermediate in organic synthesis, particularly in the formation of Schiff bases, acyclic polyesters, and other functionalized compounds.

In recent years, 2-(4-tert-butylphenyl)propanal has garnered attention in the field of medicinal chemistry due to its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in developing novel therapeutic agents, including antimicrobial and anti-inflammatory compounds. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and bioavailability of drug candidates derived from this compound.

One of the most compelling aspects of 2-(4-tert-butylphenyl)propanal is its role in polymer chemistry. The compound serves as a monomer or intermediate in the synthesis of high-performance polymers with tailored properties. These polymers find applications in coatings, adhesives, and specialty plastics where thermal stability and mechanical strength are critical. The phenyl ring contributes to rigidity, while the aldehyde group allows for further cross-linking or polymerization reactions.

Recent advancements in green chemistry have also highlighted the importance of 2-(4-tert-butylphenyl)propanal as a sustainable building block. Researchers are investigating catalytic processes that minimize waste and energy consumption during its synthesis. These efforts align with global trends toward environmentally friendly manufacturing practices, ensuring that industrial applications remain viable while reducing ecological impact.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-(4-tert-butylphenyl)propanal for their pharmacological potential. Studies have demonstrated that modifications to the phenyl or aldehyde moieties can yield compounds with enhanced binding affinity to biological targets. This flexibility makes it an attractive scaffold for drug discovery programs targeting neurological disorders, metabolic diseases, and cancer.

In material science, 2-(4-tert-butylphenyl)propanal is used to develop advanced materials with unique optical and electronic properties. For instance, it can be incorporated into organic semiconductors or optoelectronic devices where its aromatic structure contributes to charge transport efficiency. Such applications are crucial for next-generation technologies like flexible electronics and organic light-emitting diodes (OLEDs).

The synthesis of 2-(4-tert-butylphenyl)propanal typically involves Friedel-Crafts alkylation followed by oxidation or reduction steps depending on the desired product configuration. Modern synthetic methodologies emphasize high-yield routes that utilize heterogeneous catalysts or biocatalysts to improve efficiency and selectivity. These innovations not only enhance production scalability but also align with regulatory requirements for purity and safety.

Industrial-scale production of 2-(4-tert-butylphenyl)propanal requires careful optimization to balance cost-effectiveness with environmental considerations. Process engineers employ computational modeling to predict reaction outcomes and identify optimal operating conditions. Such approaches ensure that manufacturing remains sustainable while meeting market demands for high-purity compounds.

The versatility of 2-(4-tert-butylphenyl)propanal extends to agrochemical applications, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its structural features contribute to improved efficacy against pests while minimizing adverse effects on non-target organisms. This aligns with growing consumer demand for environmentally responsible agricultural practices.

Future research directions for 2-(4-tert-butylphenyl)propanal may focus on expanding its utility in biodegradable polymers and renewable energy technologies. By integrating this compound into sustainable materials frameworks, scientists aim to develop solutions that address pressing global challenges related to climate change and resource depletion.